Cas no 90856-77-2 (4,6-Dimethylpyrimidin-5-amine)

• Product Name: 4,6-Dimethylpyrimidin-5-amine
• CAS No: 90856-77-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD09834647
• CID: 803333
• PubChem ID: 15585338
• Update Time: 2025-11-06

4,6-Dimethylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethylpyrimidin-5-amine
• 4,6-dimethyl-5-Pyrimidinamine
• 5-Pyrimidinamine,4,6-dimethyl-
• 5-Pyrimidinamine, 4,6-dimethyl- (9CI)
• 5-Amino-4,6-dimethylpyrimidine
• 5-Pyrimidinamine, 4,6-dimethyl-
• PubChem9315
• NBUHTTJGQKIBMR-UHFFFAOYSA-N
• 4,6-Dimethyl-pyrimidin-5-ylamine
• FCH874014
• ST2410928
• AX8105336
• W9342
• A843658
• 4,6-Dimethyl-5-pyrimidinamine (ACI)

• MDL： MFCD09834647
• Inchi： 1S/C6H9N3/c1-4-6(7)5(2)9-3-8-4/h3H,7H2,1-2H3
• InChI Key： NBUHTTJGQKIBMR-UHFFFAOYSA-N
• SMILES： N1C(C)=C(N)C(C)=NC=1

Computed Properties

• Exact Mass: 123.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (36 g/l) (25 º C),
• PSA: 51.80000
• LogP: 1.25680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,6-Dimethylpyrimidin-5-amine

Recent Advances in the Study of 4,6-Dimethylpyrimidin-5-amine (CAS: 90856-77-2) in Chemical Biology and Pharmaceutical Research

4,6-Dimethylpyrimidin-5-amine (CAS: 90856-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine serves as a critical building block in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in designing novel therapeutics for diseases such as cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4,6-Dimethylpyrimidin-5-amine as a key intermediate in the synthesis of kinase inhibitors. The research demonstrated its efficacy in enhancing the selectivity and potency of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study utilized computational modeling and in vitro assays to validate the compound's binding affinity and pharmacokinetic properties, paving the way for further preclinical development.

In addition to its applications in oncology, 4,6-Dimethylpyrimidin-5-amine has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its incorporation into novel antimicrobial agents effective against multidrug-resistant bacterial strains. The study employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved efficacy and reduced cytotoxicity. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's role in central nervous system (CNS) drug development. Research published in ACS Chemical Neuroscience explored its use in designing modulators of GABA receptors, which are implicated in anxiety and epilepsy. The study revealed that derivatives of 4,6-Dimethylpyrimidin-5-amine exhibited promising anxiolytic and anticonvulsant activities in rodent models, with minimal off-target effects. These results suggest its potential as a scaffold for next-generation CNS therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 4,6-Dimethylpyrimidin-5-amine-based compounds. Recent efforts have focused on improving solubility and metabolic stability through structural modifications, as reported in a 2024 review in Drug Discovery Today. The review emphasized the need for further in vivo studies to validate the therapeutic potential of these derivatives and address potential toxicity concerns.

In conclusion, 4,6-Dimethylpyrimidin-5-amine (CAS: 90856-77-2) continues to be a valuable scaffold in pharmaceutical research, with recent studies highlighting its applications in oncology, antimicrobial therapy, and CNS disorders. Ongoing research aims to overcome existing limitations and unlock its full potential in drug development. Future directions may include exploring its use in combination therapies and leveraging advanced drug delivery systems to enhance its efficacy and safety.